Cas no 2229125-32-8 (tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate)
tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
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- 2229125-32-8
- EN300-1901026
- tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate
- tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate
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- Inchi: 1S/C12H24N2O2/c1-8-5-10(8)9(6-13)7-14-11(15)16-12(2,3)4/h8-10H,5-7,13H2,1-4H3,(H,14,15)
- InChI Key: IJIVBYXASDZUNF-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NCC(CN)C1CC1C)=O
Computed Properties
- Exact Mass: 228.183778013g/mol
- Monoisotopic Mass: 228.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1901026-0.05g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 0.05g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1901026-0.1g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 0.1g |
$1307.0 | 2023-09-18 | ||
| Enamine | EN300-1901026-0.25g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 0.25g |
$1366.0 | 2023-09-18 | ||
| Enamine | EN300-1901026-0.5g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 0.5g |
$1426.0 | 2023-09-18 | ||
| Enamine | EN300-1901026-1.0g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1901026-2.5g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 2.5g |
$2912.0 | 2023-09-18 | ||
| Enamine | EN300-1901026-5.0g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 5g |
$4309.0 | 2023-06-01 | ||
| Enamine | EN300-1901026-10.0g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 10g |
$6390.0 | 2023-06-01 | ||
| Enamine | EN300-1901026-1g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 1g |
$1485.0 | 2023-09-18 | ||
| Enamine | EN300-1901026-5g |
tert-butyl N-[3-amino-2-(2-methylcyclopropyl)propyl]carbamate |
2229125-32-8 | 5g |
$4309.0 | 2023-09-18 |
tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on tert-butyl N-3-amino-2-(2-methylcyclopropyl)propylcarbamate
Terbutyl N-3-Amino-2-(2-Methylcyclopropyl)Propylcarbamate: A Comprehensive Overview
Terbutyl N-3-Amino-2-(2-Methylcyclopropyl)Propylcarbamate (CAS No: 117467-64-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate, has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals.
The molecular structure of tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate is characterized by a complex arrangement of functional groups, including an amino group, a cyclopropane ring, and a carbamate moiety. These features contribute to its versatile reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antifungal agents.
One of the most notable aspects of this compound is its role in the synthesis of β-lactam antibiotics. Researchers have demonstrated that tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate can serve as an intermediate in the construction of β-lactam rings, which are essential components of many antibiotics. This discovery has opened new avenues for exploring cost-effective and efficient synthetic routes for these critical drugs.
In addition to its pharmaceutical applications, tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate has also been investigated for its potential use in agrochemicals. Studies have shown that this compound exhibits moderate activity against various plant pathogens, making it a promising candidate for the development of fungicides and insecticides.
The synthesis of tert-butyl N-(3-amino-2-(2-methylcyclopropyl)propyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol. This is followed by a series of functional group transformations, including alkylation and carbamate formation, to yield the final product. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions.
From an environmental perspective, understanding the degradation pathways of tert-butyl N-(3-amino-2-(2-methylcyclopropylethanol))carbamate is crucial for assessing its ecological impact. Research indicates that this compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are essential for designing sustainable manufacturing processes and minimizing environmental risks.
In conclusion, tert-butlyl N-(3-amino-...) continues to be a focal point in chemical research due to its diverse applications and unique chemical properties. As ongoing studies unravel more about its potential uses, this compound is poised to play an increasingly important role in both pharmaceutical and agricultural sectors.
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